![molecular formula C12H7ClN2O2S B5236462 5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione](/img/structure/B5236462.png)
5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione
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Overview
Description
5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione, also known as AG-490, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 1994 by Duncia et al. and has since been used in a variety of studies to explore its mechanism of action and potential applications.
Mechanism of Action
5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione acts as a competitive inhibitor of JAK tyrosine kinases by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream signaling molecules, leading to the inhibition of cytokine signaling and downstream cellular responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation of a variety of cancer cell lines, including breast cancer, leukemia, and melanoma. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione is its specificity for JAK tyrosine kinases, which allows for the selective inhibition of cytokine signaling pathways. However, this compound has also been shown to have off-target effects on other kinases, which can complicate data interpretation. Additionally, the use of this compound in vivo can be challenging due to its poor solubility and bioavailability.
Future Directions
There are several future directions for research on 5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione. One area of interest is the development of more potent and selective JAK inhibitors based on the structure of this compound. Additionally, there is ongoing research on the use of this compound in combination with other therapies, such as chemotherapy and immunotherapy, to enhance their effectiveness. Finally, there is interest in exploring the potential applications of this compound in other fields, such as neurobiology and inflammation.
Synthesis Methods
The synthesis of 5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione involves several steps, including the reaction of 4-methyl-2-thiazolamine with phthalic anhydride to form 4-methyl-2-(1,3-dioxoisoindolin-2-yl)thiazole. This intermediate is then reacted with thionyl chloride and sodium azide to form 5-chloro-2-(4-methyl-1,3-thiazol-2-yl)isocyanate. Finally, the isocyanate is reacted with 2-hydroxy-1,3-dimethylimidazolidine to form this compound.
Scientific Research Applications
5-chloro-2-(4-methyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been widely used in scientific research to explore its potential applications in a variety of fields. One of the most common applications of this compound is in the study of signal transduction pathways. It has been shown to inhibit the activity of the Janus kinase (JAK) family of tyrosine kinases, which are involved in a variety of cellular processes, including cytokine signaling, immune response, and cell growth and differentiation.
properties
IUPAC Name |
5-chloro-2-(4-methyl-1,3-thiazol-2-yl)isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2O2S/c1-6-5-18-12(14-6)15-10(16)8-3-2-7(13)4-9(8)11(15)17/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBLHGOWSSXLLCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)N2C(=O)C3=C(C2=O)C=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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